2-Naphthyl glycidyl ether
Overview
Description
2-Naphthyl glycidyl ether is a chemical compound with the molecular formula C13H12O2 . It has an average mass of 200.233 Da and a mono-isotopic mass of 200.083725 Da . It is also known by other names such as 2-[(2-naphthyloxy)methyl]-oxiran .
Synthesis Analysis
The synthesis of 2-Naphthyl glycidyl ether involves the use of 2-naphthol as a starting material . The electron-rich aromatic framework of 2-naphthol with multiple reactive sites allows it to be utilized in several kinds of organic reactions . A sequential ring-opening polymerization of 2-(2-(2-methoxyethoxy)ethoxy)ethyl glycidyl ether and 2-naphthyl glycidyl ether using a bidirectional initiator catalyzed by a phosphazene base has been reported .
Molecular Structure Analysis
The molecular structure of 2-Naphthyl glycidyl ether consists of 13 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms .
Chemical Reactions Analysis
2-Naphthol, the precursor to 2-Naphthyl glycidyl ether, has been used in the design and synthesis of privileged scaffolds like xanthenes, chromenes, oxazines, furans, naphthopyrans, etc . The unique reactivity of 2-naphthol along with its easy accessibility and handling, moisture stability, and low cost makes it a fascinating candidate for organic chemists .
Physical And Chemical Properties Analysis
2-Naphthyl glycidyl ether has a density of 1.2±0.1 g/cm3, a boiling point of 348.7±15.0 °C at 760 mmHg, and a flash point of 152.0±19.9 °C . It has a molar refractivity of 59.6±0.3 cm3, a polar surface area of 22 Å2, and a molar volume of 167.9±3.0 cm3 .
Scientific Research Applications
2-Naphthyl Glycidyl Ether: A Comprehensive Analysis
Synthesis of Polymers: 2-Naphthyl glycidyl ether can be used in the synthesis of specialized polymers. For example, it can react with methacrylic acid to produce monomers like 2-Hydroxy-3-(1-naphthyloxy)propyl methacrylate (NOPMA), which can then be polymerized into unique materials with specific thermal and dielectric properties .
Phase Transfer Catalysis: This compound may serve as an intermediate in phase transfer catalyzed reactions, which are processes where a catalyst facilitates the migration of a reactant from one phase into another where the reaction occurs .
Biocatalysis and Enzymatic Reactions: In biocatalysis, 2-Naphthyl glycidyl ether could be used as a substrate for enzymatic reactions, such as those catalyzed by epoxide hydrolases, which are enzymes that convert epoxides into their corresponding diols .
Pharmaceutical Intermediates: It might be utilized in the synthesis of pharmaceutical intermediates, such as precursors for drugs like propranolol, a beta-blocker used to treat high blood pressure .
Safety And Hazards
2-Naphthyl glycidyl ether may cause an allergic skin reaction, is suspected of causing genetic defects, and is suspected of causing cancer . It is advised to avoid breathing its dust, mist, gas, or vapors, and to avoid contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is recommended .
Future Directions
properties
IUPAC Name |
2-(naphthalen-2-yloxymethyl)oxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O2/c1-2-4-11-7-12(6-5-10(11)3-1)14-8-13-9-15-13/h1-7,13H,8-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKYSFVJCBRHGMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COC2=CC3=CC=CC=C3C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10966724 |
Source
|
| Record name | 2-{[(Naphthalen-2-yl)oxy]methyl}oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10966724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Naphthyl glycidyl ether | |
CAS RN |
5234-06-0 |
Source
|
| Record name | 2-[(2-Naphthalenyloxy)methyl]oxirane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5234-06-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Naphthyl glycidyl ether | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005234060 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-{[(Naphthalen-2-yl)oxy]methyl}oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10966724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [(2-naphthyloxy)methyl]oxirane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.664 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-NAPHTHYL GLYCIDYL ETHER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TA1R9121W4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-Naphthyl glycidyl ether in the synthesis of solid electrolytes?
A1: 2-Naphthyl glycidyl ether serves as a monomer in the synthesis of hard-soft-hard triblock copolymers designed for solid electrolyte applications [, ]. These copolymers consist of a central block of poly[2-(2-(2-methoxyethoxy)ethoxy)ethyl glycidyl ether] (PTG), which provides ionic conductivity, flanked by two outer blocks of poly(2-naphthyl glycidyl ether) (PNG) []. The PNG blocks, due to their rigid structure, contribute to the mechanical strength and stability of the electrolyte [].
Q2: How does the composition of the triblock copolymer affect its ionic conductivity?
A2: Research indicates a correlation between the composition of the triblock copolymer and its ionic conductivity. Increasing the weight percentage of the PNG blocks, while maintaining a constant molecular weight, can lead to a significant enhancement in Li+ conductivity []. For instance, the PNG18-PTG107-PNG18 electrolyte, with a PNG weight percentage of 28.6%, exhibited a Li+ conductivity of 9.5 × 10–5 S cm–1, which is comparable to that of a pure PTG electrolyte []. This improvement in conductivity is attributed to the efficient Li+ transport pathways created by the specific morphology induced by the hard-soft-hard triblock structure.
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